Cas no 1204297-06-2 (7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1204297-06-2
• MF: C₁₅H₁₇N₅
• MW: 267.328982114792
• CID: 5702187
• PubChem ID: 45496366
• Update Time: 2025-05-25

7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 7-hydrazinyl-2,5-dimethyl-3-(2-methylphenyl)-
• EN300-237059
• [2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]hydrazine
• AKOS015956425
• 7-hydrazinyl-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine
• F2130-0240
• 1204297-06-2
• 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C15H17N5/c1-9-6-4-5-7-12(9)14-11(3)19-20-13(18-16)8-10(2)17-15(14)20/h4-8,18H,16H2,1-3H3
• InChI Key： UQJJJQQLNRHBDY-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3C)C(C)=NN1C(NN)=CC(C)=N2

Computed Properties

• Exact Mass: 267.14839556g/mol
• Monoisotopic Mass: 267.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 4.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine (CAS: 1204297-06-2)

The compound 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine (CAS: 1204297-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolo[1,5-a]pyrimidine derivative has been investigated for its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its structural optimization, mechanism of action, and potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its application in the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have explored the hydrazino group of 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine as a versatile functional group that can be further modified to enhance binding affinity and selectivity toward specific kinase targets. Recent publications highlight its use in the synthesis of compounds targeting JAK2, FLT3, and other kinases implicated in oncogenesis.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a building block in the development of fluorescent probes and imaging agents. The pyrazolo[1,5-a]pyrimidine core exhibits favorable photophysical properties, making it suitable for applications in bioimaging and diagnostic tools. Recent work has demonstrated its utility in the design of probes for detecting reactive oxygen species (ROS) and other biologically relevant analytes, which could aid in the study of oxidative stress-related diseases.

Another area of interest is the compound's potential in modulating immune responses. Preliminary studies suggest that derivatives of 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine may exhibit immunomodulatory effects, particularly in the context of autoimmune diseases. Researchers are exploring its ability to interfere with cytokine signaling pathways, which could lead to the development of new therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Recent efforts have focused on improving the pharmacokinetic properties of derivatives while maintaining their therapeutic efficacy. Computational modeling and high-throughput screening have been employed to identify the most promising candidates for further development.

In conclusion, 7-Hydrazino-2,5-dimethyl-3-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine (CAS: 1204297-06-2) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Its applications span kinase inhibition, bioimaging, and immunomodulation, making it a valuable tool for researchers in the field. Continued investigation into its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years.